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Compound of Interest

Compound Name: N-(3-Aminophenyl)propanamide

Cat. No.: B1266060

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling precautions for m-
Aminopropionanilide (CAS No. 22987-10-6). The information is intended to support
researchers, scientists, and professionals in the drug development field in ensuring a safe
laboratory environment.

~hemical Identificati | Physical .

Identifier Value

Chemical Name N-(3-aminophenyl)propanamide

m-Aminopropionanilide, 3'-Aminopropionanilide,

Synonyms N-(3-Aminophenyl)propionamide
CAS Number 22987-10-6

Molecular Formula CoH12N20

Molecular Weight 164.20 g/mol [1][2]

Appearance Solid

Melting Point 92-96 °C[1]

Hazard Identification and GHS Classification
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m-Aminopropionanilide is classified as a hazardous substance according to the Globally
Harmonized System of Classification and Labelling of Chemicals (GHS).

GHS Pictogram:

laalt text

Signal Word:Warning[1][2][3]

Hazard Statements:

o H315: Causes skin irritation.[1][2][3]

e H319: Causes serious eye irritation.[1][2][3]

o H335: May cause respiratory irritation.[1][2][3]
Precautionary Statements:

A comprehensive list of precautionary statements is provided by the European Chemicals
Agency (ECHA).[2][3] Key precautions include:

P261: Avoid breathing dust/fume/gas/mist/vapours/spray.[4]
e P264: Wash skin thoroughly after handling.[4]

e P271: Use only outdoors or in a well-ventilated area.

e P280: Wear protective gloves/eye protection/face protection.
e P302 + P352: IF ON SKIN: Wash with plenty of water.[3]

e P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[3]

Toxicological Information

Detailed quantitative toxicological data for m-Aminopropionanilide, such as LD50 or LC50
values, are not readily available in the public domain. However, based on the GHS
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classification, the substance is known to be an irritant to the skin, eyes, and respiratory system.

Handling and Storage

Engineering Controls:

e Work in a well-ventilated area, preferably in a chemical fume hood, to minimize inhalation of
dust or vapors.

Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear chemical safety goggles or a face shield.
o Skin Protection: Wear chemically resistant gloves (e.qg., nitrile rubber).

» Respiratory Protection: If ventilation is inadequate, use a NIOSH-approved respirator with an
appropriate cartridge for organic vapors and particulates.[1]

Storage:
» Store in a tightly closed container in a cool, dry, and well-ventilated area.

» Keep away from incompatible materials such as strong oxidizing agents.

First-Aid Measures
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Exposure Route

First-Aid Protocol

Inhalation

Move the victim to fresh air. If breathing is
difficult, administer oxygen. Seek medical

attention if symptoms persist.[3]

Skin Contact

Immediately wash the affected area with plenty
of soap and water. Remove contaminated
clothing. Seek medical attention if irritation

develops or persists.[3]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, lifting lower and upper

eyelids occasionally. Remove contact lenses if
present and easy to do. Continue rinsing. Seek

immediate medical attention.[3]

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. Never give anything by mouth to an
unconscious person. Seek immediate medical

attention.

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-

resistant foam.

» Specific Hazards Arising from the Chemical: During a fire, irritating and toxic gases such as

nitrogen oxides and carbon monoxide may be generated.

o Special Protective Equipment for Firefighters: Wear a self-contained breathing apparatus

(SCBA) and full protective gear.

Accidental Release Measures

o Personal Precautions: Evacuate unnecessary personnel. Wear appropriate personal

protective equipment (see Section 4). Avoid breathing dust and contact with skin and eyes.
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e Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.

» Methods for Cleaning Up: Carefully sweep up the spilled material and place it into a suitable
container for disposal. Avoid generating dust. Clean the spill area with soap and water.

Experimental Workflow for Safe Handling of m-
Aminopropionanilide

The following diagram illustrates a logical workflow for the safe handling of m-

Aminopropionanilide in a laboratory setting.
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Safe Handling Workflow for m-Aminopropionanilide

Disclaimer: This document is intended as a guide and is not a substitute for a formal safety
review or the advice of a qualified safety professional. Always consult the most current Safety
Data Sheet (SDS) for this compound before use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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